Cas no 1067188-94-6 (6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole)

• Product Name: 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole
• CAS No: 1067188-94-6
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 5186080
• PubChem ID: 131865418
• Update Time: 2026-03-05

6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole

• Inchi： 1S/C10H5F6NO/c11-9(12,13)8-3-5-1-2-6(4-7(5)17-8)18-10(14,15)16/h1-4,17H
• InChI Key： BMVWASCWXQRTQQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC(F)(F)F)=C2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 269.02753276g/mol
• Monoisotopic Mass: 269.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25Ų

Additional information on 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole

Introduction to 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole (CAS No. 1067188-94-6)

6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1067188-94-6, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its dual trifluoromethyl and trifluoromethoxy substituents, exhibits unique structural and electronic properties that make it a promising candidate for various biological applications. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, making it an attractive scaffold for drug discovery.

The indole core is a well-documented motif in natural products and pharmaceuticals, with numerous examples demonstrating its biological activity. Compounds containing the indole scaffold have been explored for their potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The introduction of fluorine substituents into the indole ring has been shown to enhance metabolic stability, improve binding to biological targets, and increase oral bioavailability. These properties have made fluorinated indoles a focus of research in medicinal chemistry.

In recent years, 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole has been studied for its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have suggested that this compound may interfere with key signaling pathways involved in tumor growth and progression. The trifluoromethoxy group, in particular, has been shown to enhance the interaction of the molecule with certain enzymes and receptors, potentially leading to therapeutic effects.

One of the most compelling aspects of 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole is its synthetic accessibility. The compound can be readily synthesized through well-established organic reactions, allowing for modifications that can fine-tune its biological properties. Researchers have explored various synthetic routes to introduce the trifluoromethyl and trifluoromethoxy groups at different positions on the indole ring, leading to a library of related compounds with diverse activities.

The impact of fluorine substitution on the electronic properties of indole derivatives has been extensively studied. Fluorine atoms are known to exert a strong electron-withdrawing effect through both inductive and resonance mechanisms. This effect can alter the acid-base properties of the molecule, influence its solubility in different environments, and affect its reactivity in biological systems. These changes can be exploited to design molecules with improved pharmacokinetic profiles.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole with greater accuracy. Molecular modeling studies have identified potential binding sites on target proteins where this compound may interact. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity, guiding the design of more effective derivatives.

The pharmaceutical industry has shown interest in developing novel fluorinated indoles for clinical use. Several companies are currently conducting preclinical studies to evaluate the safety and efficacy of compounds derived from this scaffold. The results of these studies could pave the way for new treatments targeting diseases that are currently difficult to manage.

Environmental considerations also play a role in the development of new pharmaceuticals. The use of fluorine atoms can lead to increased persistence in the environment, raising concerns about long-term ecological impacts. However, efforts are underway to develop more sustainable synthetic methods that minimize waste and reduce environmental footprint while maintaining the pharmacological benefits of fluorinated compounds.

In conclusion, 6-(Trifluoromethoxy)-2-(trifluoromethyl)-1H-indole (CAS No. 1067188-94-6) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of future therapies.